N-(2-methoxyphenyl)-2-((1-methyl-1H-indol-3-yl)thio)acetamide
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Description
N-(2-methoxyphenyl)-2-((1-methyl-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation for Antimicrobial Activities
N-(2-methoxyphenyl)-2-((1-methyl-1H-indol-3-yl)thio)acetamide and its derivatives have been actively studied for their antimicrobial properties. Debnath and Ganguly (2015) synthesized a series of N-aryl acetamide derivatives showing promising antibacterial and antifungal activities against various pathogenic microorganisms, emphasizing the potential of these compounds in addressing microbial resistance (Debnath & Ganguly, 2015). Similarly, Basavaraj S Naraboli and J. S. Biradar (2017) designed and synthesized compounds with this compound derivatives showcasing potent antimicrobial activity and notable antioxidant properties, indicating the versatility of these compounds in medical and pharmacological applications (Basavaraj S Naraboli & J. S. Biradar, 2017).
Applications in Nuclear Medicine Imaging
Mingzhang Gao, Min Wang, and Q. Zheng (2016) explored the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, including analogs of this compound, for potential use as PET tracers in imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), highlighting the compound's relevance in diagnostic imaging in nuclear medicine (Mingzhang Gao, Min Wang, & Q. Zheng, 2016).
Green Chemistry and Synthesis
Zhang Qun-feng (2008) reported the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, closely related to this compound, highlighting the efforts in developing environmentally friendly synthetic routes for such compounds, which are crucial intermediates in the production of azo disperse dyes (Zhang Qun-feng, 2008).
Anticancer Properties
A study by A. Evren et al. (2019) synthesized and evaluated 5-methyl-4-phenyl thiazole derivatives as anticancer agents, showcasing the importance of this compound derivatives in developing novel therapeutic options for cancer treatment (A. Evren et al., 2019).
Antioxidant Activity
The potential of these compounds as antioxidants was also investigated. C. Gopi and M. Dhanaraju (2020) synthesized novel derivatives and evaluated their antioxidant activity, indicating the broad utility of these compounds in various oxidative stress-related conditions (C. Gopi & M. Dhanaraju, 2020).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-20-11-17(13-7-3-5-9-15(13)20)23-12-18(21)19-14-8-4-6-10-16(14)22-2/h3-11H,12H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQHCRHAVFFOFIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)SCC(=O)NC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.